Cas no 2171167-20-5 (2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid
• CAS No: 2171167-20-5
• MF: C₂₆H₃₁N₃O₅
• MW: 465.54144692421
• CID: 6102069
• PubChem ID: 165503411
• Update Time: 2025-10-31

2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid
• 2171167-20-5
• 2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperazin-1-yl}acetic acid
• EN300-1492973

• Inchi： 1S/C26H31N3O5/c1-17(2)24(25(32)29-13-11-28(12-14-29)15-23(30)31)27-26(33)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22,24H,11-16H2,1-2H3,(H,27,33)(H,30,31)/t24-/m0/s1
• InChI Key： QSINQBNJMYJXOC-DEOSSOPVSA-N
• SMILES： O(C(N[C@@H](C(C)C)C(N1CCN(CC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.22637110g/mol
• Monoisotopic Mass: 465.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid

Comprehensive Analysis of 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid (CAS No. 2171167-20-5)

The compound 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid (CAS No. 2171167-20-5) is a highly specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a piperazine-acetic acid moiety, makes it invaluable for solid-phase peptide synthesis (SPPS) and drug discovery. Researchers are increasingly focusing on this compound due to its role in developing targeted therapeutics and biomolecular probes, aligning with current trends in precision medicine and proteomics.

One of the most searched questions in AI-driven drug discovery platforms revolves around Fmoc-protected amino acid derivatives, where this compound plays a pivotal role. The Stereoselective synthesis of such molecules is critical for ensuring chiral purity in peptide-based drugs, a topic gaining traction in biopharmaceutical forums. The presence of the piperazine ring enhances solubility and bioavailability, addressing common challenges in peptide drug formulation. Recent studies highlight its compatibility with automated peptide synthesizers, a hot topic among high-throughput screening (HTS) enthusiasts.

From an SEO perspective, keywords like "Fmoc-piperazine acetic acid derivatives" and "CAS 2171167-20-5 applications" are frequently queried in academic search engines. This compound’s relevance extends to cancer research, where its linker properties are exploited for antibody-drug conjugates (ADCs)—a trending subject in oncology journals. Its carboxylic acid terminus allows facile conjugation with nanoparticles and biopolymers, making it a staple in nanomedicine discussions. Notably, its metabolic stability is under investigation for oral peptide delivery systems, a breakthrough area in biologics development.

In green chemistry circles, the compound’s synthetic pathways are optimized to reduce organic solvent waste, aligning with sustainability goals. Analytical techniques like HPLC-MS and NMR are routinely employed to validate its purity, a process detailed in GMP certification guidelines. As AI-assisted molecular design gains momentum, this molecule’s structure-activity relationship (SAR) data is increasingly fed into machine learning algorithms to predict novel bioactive peptides.

In conclusion, 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid exemplifies the intersection of cutting-edge chemistry and therapeutic innovation. Its multifaceted applications—from drug conjugates to diagnostic tools—ensure its prominence in both industrial and academic research landscapes.